Cas no 27165-07-7 (Benzenediazonium,2-methyl-5-nitro-)
27165-07-7 structure
Product Name:Benzenediazonium,2-methyl-5-nitro-
CAS No:27165-07-7
MF:C7H6N3O2
MW:164.141440868378
CID:279047
PubChem ID:105775
Update Time:2025-04-19
Benzenediazonium,2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenediazonium,2-methyl-5-nitro-
- 2-METHOXY-5-NITROBENZENEDIAZONIUM
- 2-methyl-5-nitrobenzenediazonium
- 27165-07-7
- EINECS 248-280-5
- NS00049066
- DTXSID90865342
- Benzenediazonium, 2-methyl-5-nitro-
- SCHEMBL6650087
-
- Inchi: 1S/C7H6N3O2/c1-5-2-3-6(10(11)12)4-7(5)9-8/h2-4H,1H3/q+1
- InChI Key: BTODPCCUJFGIMS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=C(C=1)[N+]#N)=O
Computed Properties
- Exact Mass: 164.04608
- Monoisotopic Mass: 164.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 71.29
Benzenediazonium,2-methyl-5-nitro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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